![molecular formula C16H16FNO B6100097 N-[2-(4-fluorophenyl)ethyl]-4-methylbenzamide](/img/structure/B6100097.png)
N-[2-(4-fluorophenyl)ethyl]-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-fluorophenyl)ethyl]-4-methylbenzamide, commonly known as FUB-144, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It was first identified in 2013 and has gained popularity as a research chemical due to its potent and selective agonist activity on the CB1 receptor. FUB-144 has been used extensively in scientific research to explore its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
FUB-144 exerts its effects by binding to the CB1 receptor, which is primarily located in the brain and central nervous system. This binding results in the activation of various intracellular signaling pathways, leading to the modulation of various physiological processes. FUB-144 has been shown to have a high affinity for the CB1 receptor, making it a potent agonist.
Biochemical and Physiological Effects:
FUB-144 has been shown to have various biochemical and physiological effects, including the modulation of appetite, pain sensation, and mood. It has also been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various medical conditions, including chronic pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using FUB-144 in scientific research is its potent and selective agonist activity on the CB1 receptor, which allows for the exploration of various physiological processes. However, one of the limitations of using FUB-144 is its potential for abuse and dependence, which can complicate its use in scientific research.
Future Directions
There are several future directions for the scientific research of FUB-144, including the exploration of its potential therapeutic applications, the elucidation of its mechanism of action, and the development of safer and more effective analogs. Additionally, the use of FUB-144 in preclinical studies may provide valuable insights into the pharmacological properties of cannabinoids and their potential as therapeutic agents.
Synthesis Methods
FUB-144 can be synthesized using several methods, including the reaction of 4-fluoro-2-nitrobenzoic acid with 2-(4-fluorophenyl)ethylamine, followed by reduction with iron powder. Another method involves the reaction of 4-fluoro-2-nitrobenzaldehyde with 2-(4-fluorophenyl)ethylamine, followed by reduction with sodium borohydride. Both methods yield high-purity FUB-144, which can be further purified using chromatography techniques.
Scientific Research Applications
FUB-144 has been extensively studied in scientific research to explore its potential as a therapeutic agent. It has been shown to exhibit potent and selective agonist activity on the CB1 receptor, which is involved in the regulation of various physiological processes, including appetite, pain sensation, and mood. FUB-144 has also been shown to have anti-inflammatory, analgesic, and anxiolytic properties, making it a promising candidate for the treatment of various medical conditions.
properties
IUPAC Name |
N-[2-(4-fluorophenyl)ethyl]-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO/c1-12-2-6-14(7-3-12)16(19)18-11-10-13-4-8-15(17)9-5-13/h2-9H,10-11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMRJNSKIPZMZBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.